Cas no 63468-94-0 (2-(quinolin-3-yl)hydrazine hydrochloride)

• Product Name: 2-(quinolin-3-yl)hydrazine hydrochloride
• CAS No: 63468-94-0
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 426300
• PubChem ID: 20485600
• Update Time: 2025-10-16

2-(quinolin-3-yl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-hydrazinyl-Quinoline hydrochloride
• Quinoline, 3-hydrazino-, monohydrochloride
• 3-Hydrazinylquinolinehydrochloride
• BOJSQUHIRFMBLP-UHFFFAOYSA-N
• 2-(QUINOLIN-3-YL)HYDRAZINE HCL
• SCHEMBL2081815
• 63468-94-0
• SB67883
• CS-0433972
• quinolin-3-ylhydrazine;hydrochloride
• MFCD18802737
• 1-(quinolin-3-yl)hydrazine hydrochloride
• 3-Hydrazinylquinoline hydrochloride
• 2-(Quinolin-3-yl)hydrazine hydrochloride
• AKOS027254772
• DB-151944
• 3-hydrazineylquinoline hydrochloride
• 2-(quinolin-3-yl)hydrazine hydrochloride

• Inchi： 1S/C9H9N3.ClH/c10-12-8-5-7-3-1-2-4-9(7)11-6-8;/h1-6,12H,10H2;1H
• InChI Key： BOJSQUHIRFMBLP-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C=C2C=CC=CC=12)NN

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-3-yl)hydrazine hydrochloride

3-Hydrazinyl-Quinoline Hydrochloride (CAS No 63468-94-0)

3-Hydrazinyl-Quinoline Hydrochloride is a heterocyclic compound with significant potential in the field of biomedical research. This hydrochloride salt derivative of quinoline features a hydrazine group at the 3-position, which introduces unique reactive sites for various biochemical and pharmacological applications.

Quinoline itself is a well-known aromatic heterocycle with a broad range of biological activities. The incorporation of the hydrazine moiety in 3-hydrazinyl-quinoline hydrochloride enhances its reactivity, making it a valuable building block for drug discovery and development. This compound has been explored extensively in recent years due to its potential as a precursor molecule in the synthesis of diverse bioactive compounds.

Recent studies have highlighted the importance of hydrazine-containing compounds in antitumor and anti-inflammatory drug design. The hydrazine group in 3-hydrazinyl-quinoline hydrochloride enables facile condensation reactions, which can lead to the formation of highly potent bioisosteric analogs. These analogs are being actively investigated for their ability to target key enzymes and receptors involved in disease pathways.

From a pharmacological perspective, 3-hydrazinyl-quinoline hydrochloride exhibits promising in vitro activity against various cancer cell lines. Its reactivity allows for the generation of more complex structures that can modulate multiple therapeutic targets, including angiogenesis inhibitors, tyrosine kinase inhibitors, and immunomodulatory agents.

Recent advancements in drug delivery systems have further expanded the potential applications of this compound. Its ability to act as a versatile scaffold has led to its use in designing prodrugs and site-specific drug conjugates. These developments are particularly promising in addressing the challenges of drug resistance and improving therapeutic index.

Moreover, 3-hydrazinyl-quinoline hydrochloride has shown remarkable results in preclinical models of neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and modulate key neurotransmitter systems makes it a compelling candidate for central nervous system (CNS) drug development.

In conclusion, 3-hydrazinyl-quinoline hydrochloride is a versatile compound with immense potential in biomedical research. Its unique combination of reactivity and biological activity positions it as a valuable tool for researchers working on novel drug discovery and therapeutic development.